Cas no 20997-65-3 (5alpha-Cholestan-3alpha-ol, 4alpha-methyl-, acetate)

• Product Name: 5alpha-Cholestan-3alpha-ol, 4alpha-methyl-, acetate
• CAS No: 20997-65-3
• MF: C₃₀H₅₂O₂
• MW: 444.732689857483
• CID: 2656767
• Update Time: 2023-08-06

5alpha-Cholestan-3alpha-ol, 4alpha-methyl-, acetate Chemical and Physical Properties

Names and Identifiers

• 4α-Methyl-5α-cholestan-3α-ol acetate
• 5.alpha.-Cholestan-3.alpha.-ol, 4.alpha.-methyl-, acetate
• WHFNJZOJPBXDDI-PHRZRKKCSA-N
• 4alpha-Methyl-5alpha-cholestan-3alpha-ol acetate
• 4-Methylcholestan-3-yl acetate, (3.alpha.,4.alpha.,5.alpha.)-
• 5alpha-Cholestan-3alpha-ol, 4alpha-methyl-, acetate

• Inchi： 1S/C30H52O2/c1-19(2)9-8-10-20(3)24-13-14-26-23-11-12-25-21(4)28(32-22(5)31)16-18-30(25,7)27(23)15-17-29(24,26)6/h19-21,23-28H,8-18H2,1-7H3/t20-,21+,23+,24-,25+,26+,27+,28-,29-,30+/m1/s1
• InChI Key： WHFNJZOJPBXDDI-PHRZRKKCSA-N
• SMILES： O(C(C)=O)[C@@H]1CC[C@@]2(C)[C@H]([C@@H]1C)CC[C@@H]1[C@@H]2CC[C@]2(C)[C@@H]([C@H](C)CCCC(C)C)CC[C@@H]12

Computed Properties

• Exact Mass: 444.397
• Monoisotopic Mass: 444.397
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3